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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tributylaluminum (TBA), a pyrophoric and highly reactive organoaluminum compound, serves

as a vital reagent and catalyst in a multitude of applications, from industrial-scale polymer

production to nuanced organic synthesis. This guide provides an in-depth look at its chemical

properties, synthesis, key reactions, and detailed experimental protocols, offering a critical

resource for professionals in chemistry and drug development.

Core Properties and Characteristics
Tributylaluminum, with the chemical formula C₁₂H₂₇Al, is a colorless to light-yellow liquid known

for its spontaneous flammability in air and violent reactivity with water.[1][2] Its utility in

organometallic chemistry stems from its strong Lewis acidity and its capacity to act as an

alkylating agent, a reducing agent, and a catalyst component.[1] The aluminum center is

electron-deficient, making it a potent Lewis acid that readily forms complexes with ethers,

ketones, and other Lewis bases.[1]

Physical and Chemical Data
The fundamental physical and chemical properties of tributylaluminum are summarized below.

These characteristics necessitate specialized handling procedures under inert and anhydrous

conditions.
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Property Value Citations

Molecular Formula C₁₂H₂₇Al [2]

Molecular Weight 198.32 g/mol [2][3]

Appearance Colorless to light-yellow liquid [1][3]

Density 0.823 g/mL at 20 °C [3]

Melting Point -26.7 °C [3]

Boiling Point 110 °C at 0.4 kPa (3 Torr) [3]

Reactivity
Pyrophoric (ignites

spontaneously in air)
[1]

Water Solubility Reacts violently [3]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a primary method for the characterization

of tributylaluminum. While specific spectra can vary based on solvent and concentration, typical

chemical shifts provide insight into the butyl group's environment.

Nucleus Parameter
Typical Information
Obtained

¹H Chemical Shift

Distinguishes between protons

on the α, β, γ, and δ carbons of

the butyl chain.

¹³C Chemical Shift

Provides distinct signals for

each carbon in the butyl

skeleton, confirming the

compound's structure.

Synthesis of Tributylaluminum
The industrial production of tributylaluminum is primarily achieved through the Ziegler "direct

process," which involves the reaction of aluminum, hydrogen, and 1-butene.[1][3] Another
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industrial method is the exchange reaction between triisobutylaluminum and 1-butene.[3]

For laboratory-scale synthesis, a common route is the metathesis reaction between aluminum

trichloride (AlCl₃) and a suitable organolithium reagent like butyllithium (BuLi).[1] This reaction

must be conducted under a strict inert atmosphere (e.g., argon or nitrogen) to prevent

decomposition and fire.

Key Reactions and Applications
Tributylaluminum's reactivity makes it a versatile tool in both industrial and academic settings.

Ziegler-Natta Polymerization
One of the most significant applications of TBA is as a co-catalyst in Ziegler-Natta

polymerization systems for the production of polyolefins such as polyethylene and

polypropylene.[1][2] In this role, TBA performs several crucial functions:

Alkylation of the Transition Metal: It alkylates the transition metal precursor (e.g., titanium

tetrachloride, TiCl₄) to generate the active catalytic species.[4][5]

Scavenging Impurities: It reacts with and neutralizes impurities like water and oxygen that

would otherwise deactivate the catalyst.

Chain Transfer Agent: It controls the molecular weight of the resulting polymer by acting as a

chain transfer agent.[1]

The general workflow for activating a Ziegler-Natta catalyst involves the reaction between the

organoaluminum compound and the transition metal halide.
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Tributylaluminum
(Co-catalyst)

Active Catalytic Site
(e.g., Alkylated Ti Species)

 Alkylation & Reduction 

Titanium Tetrachloride
(Pre-catalyst)

 Forms Active Center 
Polyolefin Chain

 Polymerization 

Olefin Monomer
(e.g., Ethylene)
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Preparation

Quenching Steps

Finalization

Start: TBA Residue
in Flask

Place under Inert
Atmosphere (Ar/N₂)

Cool to 0 °C
(Ice Bath)

Dilute with
Inert Solvent (Heptane)

1. Add Isopropanol
(Dropwise, < 25 °C)

CAUTION:
Exothermic!

2. Add 1:1 IPA/Water
(Slowly)

3. Add Water
(Dropwise)

Warm to Room Temp
& Stir

Neutralize with
Weak Acid

Dispose as
Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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